Cas no 6633-30-3 (4-Iodo-2,6-dinitrotoluene)

4-Iodo-2,6-dinitrotoluene structure
4-Iodo-2,6-dinitrotoluene structure
Product Name:4-Iodo-2,6-dinitrotoluene
CAS No:6633-30-3
MF:C7H5IN2O4
MW:308.030073881149
CID:1707883
PubChem ID:245109
Update Time:2025-04-21

4-Iodo-2,6-dinitrotoluene Chemical and Physical Properties

Names and Identifiers

    • (3R)-3,6,8-trihydroxy-3,4-dihydro-2H-naphthalen-1-one
    • 4-iodo-2,6-dinitro-toluene
    • 5-iodo-2-methyl-1,3-dinitrobenzene
    • AGN-PC-005TF3
    • 6-Iod-2,4-dimethyl-pyrimidin
    • Pyrimidine, 4-iodo-2,6-dimethyl-
    • 4-Jod-2,6-dinitro-toluol
    • 2,6-dinitro-4-iodo-toluene
    • 4-Iodo-2,6-Dinitrotoluol
    • CTK0A8455
    • 4-iodo-2,6-dimethyl-pyrimidine
    • NSC 56675
    • 6633-30-3
    • Benzene, 5-iodo-2-methyl-1,3-dinitro-
    • NSC56675
    • NCIOpen2_007578
    • SCHEMBL4748391
    • DTXSID10984928
    • AKOS022185924
    • NSC-56675
    • AMY7367
    • 4-Iodo-2,6-dinitrotoluene
    • Inchi: 1S/C7H5IN2O4/c1-4-6(9(11)12)2-5(8)3-7(4)10(13)14/h2-3H,1H3
    • InChI Key: WUAIWTSYHSWFDT-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.92895
  • Monoisotopic Mass: 307.92940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 2.033±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 88-90 ºC
  • Solubility: Almost insoluble (0.089 g/l) (25 º C),
  • PSA: 86.28

4-Iodo-2,6-dinitrotoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 65.00 2022-06-04
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